1-(2-fluoro-5-methoxybenzyl)-3-hydroxy-3-(piperazin-1-ylmethyl)piperidin-2-one

• IUPAC Name: 1-[(2-fluoro-5-methoxyphenyl)methyl]-3-hydroxy-3-(piperazin-1-ylmethyl)piperidin-2-one
• InChI: InChI=1S/C18H26FN3O3/c1-25-15-3-4-16(19)14(11-15)12-22-8-2-5-18(24,17(22)23)13-21-9-6-20-7-10-21/h3-4,11,20,24H,2,5-10,12-13H2,1H3
• InChI Key: NHISZBLLGOTDBS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)F)CN2CCCC(C2=O)(CN3CCNCC3)O
• Molecular Formula: C18H26FN3O3
• Molecular Weight: 351.4 g/mol

Description

1-(2-fluoro-5-methoxybenzyl)-3-hydroxy-3-(piperazin-1-ylmethyl)piperidin-2-one, also known as FMP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. FMP is a piperidine derivative and has been synthesized through several methods.

Mechanism of Action

1-(2-fluoro-5-methoxybenzyl)-3-hydroxy-3-(piperazin-1-ylmethyl)piperidin-2-one binds to the dopamine D2 receptor and acts as a partial agonist, which means it activates the receptor but not to the same extent as a full agonist. This mechanism of action makes 1-(2-fluoro-5-methoxybenzyl)-3-hydroxy-3-(piperazin-1-ylmethyl)piperidin-2-one a potential treatment for Parkinson's disease, as it can stimulate dopamine release without causing the adverse effects associated with full agonists.
Biochemical and Physiological Effects:
1-(2-fluoro-5-methoxybenzyl)-3-hydroxy-3-(piperazin-1-ylmethyl)piperidin-2-one has been shown to increase dopamine release in the striatum, which is the brain region associated with motor control. This increase in dopamine release can improve motor symptoms in Parkinson's disease patients. 1-(2-fluoro-5-methoxybenzyl)-3-hydroxy-3-(piperazin-1-ylmethyl)piperidin-2-one has also been shown to have anxiolytic effects, which means it can reduce anxiety.

Advantages and Limitations for Lab Experiments

1-(2-fluoro-5-methoxybenzyl)-3-hydroxy-3-(piperazin-1-ylmethyl)piperidin-2-one has several advantages for lab experiments, including its high affinity for the dopamine D2 receptor and its ability to stimulate dopamine release without causing adverse effects. However, 1-(2-fluoro-5-methoxybenzyl)-3-hydroxy-3-(piperazin-1-ylmethyl)piperidin-2-one has limitations, including its limited solubility in water and its potential toxicity at high doses.

Future Directions

There are several future directions for 1-(2-fluoro-5-methoxybenzyl)-3-hydroxy-3-(piperazin-1-ylmethyl)piperidin-2-one research, including the development of more efficient synthesis methods, the exploration of its potential applications in other dopamine-related disorders, and the investigation of its potential as a therapeutic agent for anxiety disorders.
In conclusion, 1-(2-fluoro-5-methoxybenzyl)-3-hydroxy-3-(piperazin-1-ylmethyl)piperidin-2-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. 1-(2-fluoro-5-methoxybenzyl)-3-hydroxy-3-(piperazin-1-ylmethyl)piperidin-2-one has been synthesized through several methods and has been extensively studied for its potential applications in medicinal chemistry, pharmacology, and neuroscience. 1-(2-fluoro-5-methoxybenzyl)-3-hydroxy-3-(piperazin-1-ylmethyl)piperidin-2-one has a unique mechanism of action and has several advantages for lab experiments. There are several future directions for 1-(2-fluoro-5-methoxybenzyl)-3-hydroxy-3-(piperazin-1-ylmethyl)piperidin-2-one research, which could lead to the development of new therapeutic agents for various disorders.

Synthesis Methods

1-(2-fluoro-5-methoxybenzyl)-3-hydroxy-3-(piperazin-1-ylmethyl)piperidin-2-one has been synthesized through various methods, including the reaction of 1-(2-fluoro-5-methoxybenzyl)piperazine with 3-hydroxy-3-(piperazin-1-ylmethyl)piperidin-2-one in the presence of a catalyst. The reaction yields 1-(2-fluoro-5-methoxybenzyl)-3-hydroxy-3-(piperazin-1-ylmethyl)piperidin-2-one as a white solid, which is then purified through recrystallization.

Scientific Research Applications

1-(2-fluoro-5-methoxybenzyl)-3-hydroxy-3-(piperazin-1-ylmethyl)piperidin-2-one has been extensively studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and neuroscience. 1-(2-fluoro-5-methoxybenzyl)-3-hydroxy-3-(piperazin-1-ylmethyl)piperidin-2-one has been shown to have an affinity for the dopamine D2 receptor, which makes it a potential candidate for the treatment of Parkinson's disease and other dopamine-related disorders.